Cas no 1692514-09-2 (2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one)

• Product Name: 2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one
• CAS No: 1692514-09-2
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6512082
• PubChem ID: 82413664
• Update Time: 2025-06-10

2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one
• 1692514-09-2
• EN300-1856439
• 2-amino-1-[1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one

• Inchi： 1S/C8H13N3O/c1-6(2)11-7(3-4-10-11)8(12)5-9/h3-4,6H,5,9H2,1-2H3
• InChI Key： UDLLPBRZSVLPQU-UHFFFAOYSA-N
• SMILES： O=C(CN)C1=CC=NN1C(C)C

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 60.9Ų

Additional information on 2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one

Introduction to 2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one (CAS No. 1692514-09-2)

2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one, identified by its CAS number 1692514-09-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyrazole core appended with an amine and an ethyl ketone functional group, further modified with an isopropyl substituent. Its unique structural motif positions it as a potential candidate for various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one consists of a five-membered aromatic ring containing two nitrogen atoms, which is a hallmark of pyrazole derivatives. The presence of both an amine group and a ketone moiety enhances its reactivity, making it a versatile intermediate in organic synthesis. The isopropyl group at the 1-position introduces steric hindrance, which can influence both its solubility and interactions with biological targets.

Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of functional groups in 2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one suggests potential utility in modulating enzyme activity and receptor binding, making it a promising scaffold for further pharmacological exploration.

In the context of medicinal chemistry, the synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The introduction of the isopropyl substituent at the 1-position of the pyrazole ring requires careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed reactions and microwave-assisted synthesis, have been employed to streamline these processes, enhancing efficiency and scalability.

One of the most compelling aspects of 2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural features of this compound make it an attractive candidate for further investigation in this area.

Moreover, the compound's ability to cross the blood-brain barrier has been explored in preclinical studies. This property is particularly relevant for developing treatments for central nervous system disorders such as neurodegenerative diseases and mental health conditions. The amine and ketone functionalities provide opportunities for further derivatization, allowing researchers to fine-tune pharmacokinetic properties while maintaining biological activity.

Recent research has also focused on the role of 2-amino-1-1-(propan-2-y l)-1H-pyrazol -5 -ylethan - 1-one in modulating immune responses. Pyrazole derivatives have been shown to interact with various immune cells and signaling pathways, suggesting their potential use in immunomodulatory therapies. For instance, studies indicate that certain pyrazole-based compounds can inhibit pro-inflammatory cytokine production, offering a novel approach to treating autoimmune diseases.

The compound's stability under various conditions is another critical factor that influences its pharmaceutical applicability. Extensive characterization using spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and mass spectrometry has been conducted to elucidate its structure and confirm its purity. These studies provide essential data for understanding its behavior in different environments, including biological systems.

In conclusion, 2-amino - 1 - 1 - ( propan - 2 - yl ) - 1 H - pyrazol - 5 - ylethan - 1 - one (CAS No. 1692514 - 09 - 2) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, combined with its observed biological activities, make it a valuable scaffold for developing new drugs targeting various diseases. As research continues to uncover new therapeutic applications for pyrazole derivatives, this compound will likely play an increasingly important role in drug discovery and development.